Cas no 105401-68-1 (3-methylBenzenepentanoic acid)

3-methylBenzenepentanoic acid structure
3-methylBenzenepentanoic acid structure
Product Name:3-methylBenzenepentanoic acid
CAS No:105401-68-1
MF:C12H16O2
MW:192.254243850708
CID:2134910
PubChem ID:11593587
Update Time:2025-04-21

3-methylBenzenepentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methylBenzenepentanoic acid
    • PSYXZNZHWQDIOZ-UHFFFAOYSA-N
    • 5-(M-tolyl)pentanoic acid
    • DA-23325
    • SCHEMBL3249491
    • SY364626
    • 105401-68-1
    • 5-(3-methylphenyl)pentanoic Acid
    • MFCD20641737
    • Inchi: 1S/C12H16O2/c1-10-5-4-7-11(9-10)6-2-3-8-12(13)14/h4-5,7,9H,2-3,6,8H2,1H3,(H,13,14)
    • InChI Key: PSYXZNZHWQDIOZ-UHFFFAOYSA-N
    • SMILES: OC(CCCCC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų
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